5-Amino-1-(2,5-difluorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
Overview
Description
Scientific Research Applications
Corrosion Inhibition
Pyrazole derivatives, closely related to 5-Amino-1-(2,5-difluorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile, have been investigated for their corrosion inhibition performance. In particular, derivatives have shown significant efficacy as inhibitors for mild steel corrosion in acidic solutions. Their effectiveness varies with concentration and temperature, with high inhibition efficiencies reported. Electrochemical studies reveal these inhibitors to be of a mixed type, indicating they can reduce both anodic and cathodic reactions on the metal surface. Scanning electron microscopy (SEM), energy dispersion X-ray spectroscopy (EDX), and atomic force microscopy (AFM) analyses confirm the formation of protective layers on the steel surfaces, highlighting their potential in corrosion protection applications (Yadav, Gope, Kumari, & Yadav, 2016).
Enhancement of Spectral Properties
Research into the electronic properties of fluoropyrazolecarbonitrile derivatives, similar to the compound , has revealed their potential in enhancing spectral properties upon interaction with fullerene molecules. Through density functional theory (DFT) simulations, these studies have identified active sites, biological activities, and the solvation energy of the compounds. Additionally, an improvement in Raman activity was observed when these compounds were adsorbed with fullerene, suggesting applications in materials science and nano-technology (2022).
Antimicrobial and Cytotoxic Activities
Several studies have synthesized and evaluated pyrazole derivatives for their biological activities. These compounds have demonstrated varied degrees of antibacterial, antifungal, and anti-tuberculosis efficacy. In vitro studies indicate that some derivatives possess significant activity, suggesting their potential as leads for the development of new antimicrobial agents. Additionally, cytotoxicity assessments against cancer cell lines have identified promising compounds, indicating the potential for anticancer drug development (Vasava, Bhoi, Rathwa, Shetty, Patel, Rajani, Rajani, Patel, Pandya, & Patel, 2019).
Molecular Structure Analysis
The crystal and molecular structure of pyrazole derivatives, closely related to the focal compound, have been determined through X-ray crystallography. These studies provide valuable insights into the molecular geometry, intermolecular interactions, and electronic structure of these compounds. Understanding these properties is crucial for the design and synthesis of new materials with tailored properties for applications in various fields, including pharmaceuticals and materials science (Fathima, Khazi, Khazi, & Begum, 2014).
Future Directions
Properties
IUPAC Name |
5-amino-1-(2,5-difluorophenyl)-3-methylpyrazole-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F2N4/c1-6-8(5-14)11(15)17(16-6)10-4-7(12)2-3-9(10)13/h2-4H,15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOWGIQYVXLFKHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C#N)N)C2=C(C=CC(=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674593 | |
Record name | 5-Amino-1-(2,5-difluorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1072944-86-5 | |
Record name | 5-Amino-1-(2,5-difluorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.